Cas no 95203-29-5 (Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester
• CAS No: 95203-29-5
• MF: C₉H₁₃BrO₃
• MW: 249.101722478867
• CID: 4350088
• Update Time: 2025-06-12

Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester

• Inchi： 1S/C9H13BrO3/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h6-7H,2-5H2,1H3
• InChI Key： UDLLBXAEMDYVSW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CCC(Br)C(=O)C1

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• Boiling Point: 295.9±40.0 °C(Predicted)

Additional information on Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester

Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester (CAS No. 95203-29-5): A Comprehensive Overview

Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester, identified by its CAS number 95203-29-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, belonging to the class of brominated esters, has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester features a cyclohexane ring substituted with a carboxylic acid group at the 1-position, a bromine atom at the 4-position, and an oxo group at the 3-position. The ethyl ester moiety at the carboxylic acid end enhances its reactivity and solubility, making it particularly useful in various chemical transformations.

In recent years, Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester has been extensively studied for its potential applications in drug development. Its unique structural features allow it to serve as a key intermediate in the synthesis of more complex molecules. Researchers have explored its utility in constructing heterocyclic compounds, which are prevalent in many pharmacologically active agents.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The presence of both bromine and oxygen-containing functional groups makes it an excellent candidate for further functionalization. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents, thereby expanding its synthetic utility.

Recent studies have highlighted the importance of brominated esters like Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester in the development of novel therapeutic agents. These compounds have shown promise in various preclinical models due to their ability to modulate biological pathways. The bromine atom, in particular, can serve as a handle for further chemical manipulation, allowing for the creation of derivatives with enhanced pharmacological properties.

The pharmaceutical industry has been particularly interested in leveraging the reactivity of this compound to develop new drugs. For example, derivatives of Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester have been investigated for their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their inhibition is often a key strategy in cancer therapy.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The ability to incorporate brominated esters into polymers and other materials can lead to novel materials with enhanced properties. For instance, such compounds can be used to develop flame-retardant materials by taking advantage of the electron-withdrawing nature of the bromine atom.

The synthesis of Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester itself is another area of interest. While there are several synthetic routes available, recent advancements have focused on developing more efficient and environmentally friendly methods. Catalytic processes and green chemistry principles have been applied to improve yields and reduce waste.

The chemical reactivity of this compound also makes it a valuable tool for mechanistic studies. Understanding how it participates in various reactions can provide insights into broader chemical principles and help guide the development of new synthetic strategies. This has implications not only for drug discovery but also for industrial applications where optimizing reaction conditions is crucial.

As research continues to evolve, the applications of Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester are likely to expand further. The intersection of organic chemistry with fields like computational biology and artificial intelligence is opening new avenues for discovery. By integrating these approaches, researchers can more efficiently identify promising candidates for further development.

In conclusion, Cyclohexanecarboxylic acid, 4-bromo-3-oxo-, ethyl ester (CAS No. 95203-29-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthetic chemists and researchers alike. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.